Cas no 143901-96-6 (1-Fluoro-2-naphthaldehyde)

1-Fluoro-2-naphthaldehyde structure
1-Fluoro-2-naphthaldehyde structure
Product Name:1-Fluoro-2-naphthaldehyde
CAS No:143901-96-6
MF:C11H7FO
MW:174.171086549759
MDL:MFCD09029701
CID:108535
PubChem ID:15208437
Update Time:2025-04-18

1-Fluoro-2-naphthaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenecarboxaldehyde,1-fluoro-
    • 1-FLUORO-2-NAPHTHALDEHYDE
    • 1-fluoronaphthalene-2-carbaldehyde
    • Z1198182874
    • SY038081
    • 143901-96-6
    • EN300-3095739
    • AM20020492
    • AC-17626
    • MFCD09029701
    • 1-fluoro-naphthalene-2-carbaldehyde
    • DTXSID80570034
    • SCHEMBL9431956
    • AKOS006289571
    • G70752
    • 1-Fluoro-2-naphthaldehyde
    • MDL: MFCD09029701
    • Inchi: 1S/C11H7FO/c12-11-9(7-13)6-5-8-3-1-2-4-10(8)11/h1-7H
    • InChI Key: YPWUQMKWNNQMDX-UHFFFAOYSA-N
    • SMILES: FC1C(C=O)=CC=C2C=CC=CC2=1

Computed Properties

  • Exact Mass: 174.04811
  • Monoisotopic Mass: 174.048093005g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.249
  • Boiling Point: 301.6°Cat760mmHg
  • Flash Point: 191.9°C
  • Refractive Index: 1.649
  • PSA: 17.07

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